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Compound of Interest

Compound Name: 7-Bromo-8-methylquinoline

CAS No.: 809248-61-1

Cat. No.: B592043 Get Quote

Core Directive & Scope
This guide defines the mandatory disposal protocols for 7-Bromo-8-methylquinoline (CAS:

809248-61-1). Due to its halogenated heterocyclic structure, this compound presents specific

environmental persistence risks and must never be discharged into sanitary sewer systems.

Critical Safety Warning: Treat this compound as a Halogenated Organic Waste. Improper

incineration or incompatibility with strong oxidizers can release toxic bromide vapors (

) and nitrogen oxides (

).

Compound Identification & Hazard Assessment
Before initiating disposal, verify the chemical identity to ensure compatibility with the waste

stream.
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Parameter Specification

Chemical Name 7-Bromo-8-methylquinoline

CAS Number 809248-61-1

Molecular Formula

Physical State
Solid (Pale yellow to off-white crystalline

powder)

GHS Classification

Warning H315: Causes skin irritation H319:

Causes serious eye irritation H335: May cause

respiratory irritation

Waste Code (RCRA)

Not specifically listed (P or U list), but defaults to

D001 (Ignitable) if in flammable solvent or

Halogenated Solvent Waste streams.[1][2]

Pre-Disposal Handling & Segregation
Scientific Rationale: Segregation is critical because halogenated compounds require higher

incineration temperatures (>1100°C) to prevent the formation of dioxins and furans. Mixing with

non-halogenated waste complicates this process and increases disposal costs.

A. Solid Waste (Pure Compound)
Container: Collect in a wide-mouth high-density polyethylene (HDPE) or glass jar.

Labeling: Affix a hazardous waste tag immediately.[3]

Required Fields: "Hazardous Waste," "7-Bromo-8-methylquinoline," "Solid,"

"Toxic/Irritant."

Segregation: Do not mix with oxidizers (e.g., perchlorates, nitrates) or strong acids.

B. Liquid Waste (Solutions)
If the compound is dissolved in a solvent (e.g., DCM, DMSO, Methanol):
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Halogenated Solvent Stream: If dissolved in Dichloromethane (DCM) or Chloroform.

Non-Halogenated Stream (Exception): If dissolved in Methanol/Ethanol, it must still be

tagged as containing a halogenated contaminant.

Best Practice: Default to the Halogenated Waste carboy to prevent downstream

compliance violations.

Disposal Protocol (Step-by-Step)
Workflow Diagram: Waste Stream Decision Logic
The following diagram illustrates the decision process for disposing of 7-Bromo-8-
methylquinoline based on its physical state and mixture components.
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Transfer to EHS/Disposal Facility
(High-Temp Incineration)

Identify Solvent Base

Halogenated Solvent
(e.g., DCM, Chloroform)

Non-Halogenated Solvent
(e.g., Methanol, DMSO)

Segregate into
HALOGENATED Waste Carboy

Tag as 'Non-Halogenated'
BUT list Halogenated Contaminant

Click to download full resolution via product page

Caption: Decision logic for segregating 7-Bromo-8-methylquinoline waste streams to ensure

regulatory compliance.

Detailed Procedure
1. Personal Protective Equipment (PPE)[4]
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Gloves: Nitrile (0.11 mm minimum thickness). Double glove if handling liquid solutions in

DCM.

Eye Protection: Chemical splash goggles.

Respiratory: Work inside a certified chemical fume hood. If handling large quantities of dust,

use an N95 or P100 particulate respirator.

2. Spill Cleanup (Small Scale < 50g)
If 7-Bromo-8-methylquinoline is spilled on the benchtop:

Isolate: Evacuate the immediate area of unnecessary personnel.

Dampen: Cover the spill with a paper towel dampened with a compatible solvent (e.g.,

ethanol) or water to prevent dust generation.

Collect: Scoop the material and the paper towel into a dedicated solid waste container.

Decontaminate: Wipe the surface with soap and water.[5][6]

Disposal: Label the cleanup debris as hazardous waste. Do not throw in regular trash.

3. Final Disposal Path
Do Not Autoclave: Thermal degradation may release toxic bromide fumes.

Do Not Bleach: Reaction with hypochlorite can produce more toxic halogenated byproducts.

Method: The only acceptable final disposal method is High-Temperature Incineration at a

permitted TSDF (Treatment, Storage, and Disposal Facility) capable of handling halogenated

organics.

Emergency Response
Eye Contact: Rinse cautiously with water for 15 minutes.[4][7] Remove contact lenses if

present.[6][7][8][9] Seek medical attention immediately (Risk of corneal damage).[5][6]
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Skin Contact: Wash with plenty of soap and water.[5][6][7][9] If irritation persists, seek

medical advice.

Inhalation: Remove person to fresh air. If breathing is difficult, oxygen should be

administered by qualified personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b592043?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

